[2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 3-[ethyl(phenyl)sulfamoyl]benzoate

• IUPAC Name: [2-[(1-cyanocyclopentyl)amino]-2-oxoethyl] 3-[ethyl(phenyl)sulfamoyl]benzoate
• InChI: InChI=1S/C23H25N3O5S/c1-2-26(19-10-4-3-5-11-19)32(29,30)20-12-8-9-18(15-20)22(28)31-16-21(27)25-23(17-24)13-6-7-14-23/h3-5,8-12,15H,2,6-7,13-14,16H2,1H3,(H,25,27)
• InChI Key: BMUFUVPMYPUYLV-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)S(=O)(=O)C2=CC=CC(=C2)C(=O)OCC(=O)NC3(CCCC3)C#N
• Molecular Formula: C23H25N3O5S
• Molecular Weight: 455.5 g/mol

Description

[2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 3-[ethyl(phenyl)sulfamoyl]benzoate, also known as CP-690,550, is a small molecule drug that has been extensively studied for its potential therapeutic applications. This drug belongs to the class of Janus kinase inhibitors (JAK inhibitors) and has been shown to have promising results in the treatment of autoimmune diseases.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Heterocyclic Compounds : This compound is involved in the synthesis of various heterocyclic systems, particularly those containing a benzo[h]quinazoline fragment, demonstrating its utility in creating novel chemical structures (Grigoryan, 2018).

• Formation of Anilides and Quinolines : It contributes to the formation of anilides and quinolines, showing its relevance in the development of complex organic molecules with potential applications in various fields of chemistry (Ukrainets et al., 2014).

• Synthesis of Antimicrobial Agents : The compound is used in the synthesis of new heterocyclic compounds incorporating sulfamoyl moiety, indicating its role in developing potential antimicrobial agents (Darwish et al., 2014).

Applications in Medicinal Chemistry

• Antibacterial Properties : It serves as a precursor in the synthesis of novel heterocyclic compounds containing a sulfonamido moiety, which are investigated for their antibacterial activities, underscoring its significance in pharmaceutical research (Azab et al., 2013).

• Cancer Research : Some derivatives of this compound have been studied for their anticancer properties, highlighting its potential in developing new cancer therapies (Mansour et al., 2021).

Chemical Reactions and Interactions

• Formation of Pyridines and Pyrimidines : The compound is utilized in reactions leading to the formation of various pyridine and pyrimidine derivatives, key structures in numerous biological and chemical processes (Mohareb et al., 2002).

• Nonhydrogen Bonding Interactions : In crystal packing, the compound shows unique nonhydrogen bonding interactions like N⋯π and O⋯π, contributing to our understanding of molecular interactions and structure formation (Zhang et al., 2011).